Cas no 71628-00-7 (2H-1-Benzopyran-5,7-diol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-3-propoxy-, (2R-trans)- (9CI))

2H-1-Benzopyran-5,7-diol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-3-propoxy-, (2R-trans)- (9CI) structure
71628-00-7 structure
Product Name:2H-1-Benzopyran-5,7-diol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-3-propoxy-, (2R-trans)- (9CI)
CAS No:71628-00-7
MF:C18H20O6
MW:332.347805976868
CID:577592
PubChem ID:156187
Update Time:2025-04-19

2H-1-Benzopyran-5,7-diol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-3-propoxy-, (2R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-5,7-diol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-3-propoxy-, (2R-trans)- (9CI)
    • 2H-1-Benzopyran-5,7-diol, 2-(3,4-dihydroxyphenyl)-3,4-dihydro-3-propoxy-, (2R-trans)-
    • CHEMBL1086401
    • 71628-00-7
    • DTXSID10992200
    • 2-(3,4-Dihydroxyphenyl)-3-propoxy-3,4-dihydro-2H-1-benzopyran-5,7-diol
    • Inchi: 1S/C18H20O6/c1-2-5-23-17-9-12-14(21)7-11(19)8-16(12)24-18(17)10-3-4-13(20)15(22)6-10/h3-4,6-8,17-22H,2,5,9H2,1H3/t17-,18+/m0/s1
    • InChI Key: JIOFFDNDXDHRBJ-ZWKOTPCHSA-N
    • SMILES: O1C2C=C(C=C(C=2C[C@@H]([C@H]1C1C=CC(=C(C=1)O)O)OCCC)O)O

Computed Properties

  • Exact Mass: 332.126
  • Monoisotopic Mass: 332.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 99.4Ų

Experimental Properties

  • Density: 1.44
  • Boiling Point: 585.4°Cat760mmHg
  • Flash Point: 307.9°C
  • Refractive Index: 1.675
  • PSA: 99.38

2H-1-Benzopyran-5,7-diol,2-(3,4-dihydroxyphenyl)-3,4-dihydro-3-propoxy-, (2R-trans)- (9CI) Related Literature

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